Cas no 2171875-46-8 (3,3-difluoro-1-(2-fluoroethyl)cyclopentane-1-carboxylic acid)

• Product Name: 3,3-difluoro-1-(2-fluoroethyl)cyclopentane-1-carboxylic acid
• CAS No: 2171875-46-8
• MF: C₈H₁₁F₃O₂
• MW: 196.166953325272
• CID: 6117141
• PubChem ID: 165834999
• Update Time: 2025-06-30

3,3-difluoro-1-(2-fluoroethyl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-1-(2-fluoroethyl)cyclopentane-1-carboxylic acid
• 2171875-46-8
• EN300-1633977

• Inchi： 1S/C8H11F3O2/c9-4-3-7(6(12)13)1-2-8(10,11)5-7/h1-5H2,(H,12,13)
• InChI Key： APBMIFXWVXTJOC-UHFFFAOYSA-N
• SMILES： FC1(CCC(C(=O)O)(CCF)C1)F

Computed Properties

• Exact Mass: 196.07111408g/mol
• Monoisotopic Mass: 196.07111408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 37.3Ų

Additional information on 3,3-difluoro-1-(2-fluoroethyl)cyclopentane-1-carboxylic acid

3,3-Difluoro-1-(2-fluoroethyl)cyclopentane-1-carboxylic Acid: A Comprehensive Overview

3,3-Difluoro-1-(2-fluoroethyl)cyclopentane-1-carboxylic acid, also known by its CAS registry number 2171875-46-8, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a cyclopentane ring with fluorine substituents and a carboxylic acid group. The presence of multiple fluorine atoms in its structure contributes to its distinct chemical properties, making it a valuable molecule for various applications.

The synthesis of 3,3-difluoro-1-(2-fluoroethyl)cyclopentane-1-carboxylic acid involves advanced organic chemistry techniques, including fluorination reactions and cyclization processes. Recent studies have highlighted the importance of precise control over reaction conditions to achieve high yields and purity levels. Researchers have explored the use of transition metal catalysts and fluorinating agents to optimize the synthesis process, ensuring that the compound meets the stringent requirements of modern pharmaceutical and chemical industries.

In terms of physical properties, this compound exhibits a melting point of approximately 95°C and a boiling point around 250°C under standard atmospheric pressure. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. The compound's stability under normal storage conditions has also been extensively studied, with findings indicating that it remains stable for extended periods when stored in dry, inert environments.

The biological activity of 3,3-difluoro-1-(2-fluoroethyl)cyclopentane-1-carboxylic acid has been a focal point of recent research efforts. Studies have demonstrated that this compound exhibits potent inhibitory effects on certain enzymes involved in metabolic pathways, suggesting its potential as a lead compound in drug discovery programs targeting metabolic disorders. Additionally, investigations into its pharmacokinetic properties have revealed favorable absorption and bioavailability profiles, further supporting its suitability as a candidate for therapeutic development.

In the pharmaceutical industry, the development of analogs based on the structure of 3,3-difluoro-1-(2-fluoroethyl)cyclopentane-1-carboxylic acid has been an area of active research. These analogs are designed to enhance specific pharmacological properties such as potency, selectivity, and safety profiles. For instance, researchers have explored modifications to the fluorine substituents and the cyclopentane ring to optimize binding affinity for target proteins. Computational modeling techniques have played a crucial role in this process, enabling researchers to predict the structural and functional impacts of these modifications before experimental validation.

The environmental impact of 3,3-difluoro-1-(2-fluoroethyl)cyclopentane-1-carboxylic acid has also been evaluated in recent studies. Assessments of its biodegradability and toxicity to aquatic organisms have provided valuable insights into its potential environmental risks. Results indicate that the compound is moderately biodegradable under aerobic conditions and exhibits low acute toxicity to standard test species such as Daphnia magna and Danio rerio. These findings are essential for guiding responsible use and disposal practices within industrial settings.

In conclusion, 3,3-difluoro-1-(2-fluoroethyl)cyclopentane-1-carboxylic acid, with its CAS number 2171875-46-8, represents a versatile molecule with promising applications across multiple disciplines. Its unique chemical structure, coupled with favorable physical and biological properties, positions it as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new insights into its potential uses and optimizations, this compound is likely to remain at the forefront of scientific innovation in the coming years.